Cas no 128013-68-3 (Hexanoic acid, 3-(aminomethyl)-4-methyl-)

Hexanoic acid, 3-(aminomethyl)-4-methyl- structure
128013-68-3 structure
Product Name:Hexanoic acid, 3-(aminomethyl)-4-methyl-
CAS No:128013-68-3
MF:C8H17NO2
MW:159.2260825634
CID:2769472
PubChem ID:9877455
Update Time:2025-04-21

Hexanoic acid, 3-(aminomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • CHEMBL75885
    • EN300-1846949
    • CS-0295539
    • 128013-68-3
    • AKOS014774601
    • DTXSID20432167
    • Hexanoic acid, 3-(aminomethyl)-4-methyl-
    • 3-(AMINOMETHYL)-4-METHYLHEXANOIC ACID
    • Inchi: 1S/C8H17NO2/c1-3-6(2)7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
    • InChI Key: SNUZILRGCMCWCR-UHFFFAOYSA-N
    • SMILES: OC(CC(CN)C(C)CC)=O

Computed Properties

  • Exact Mass: 159.125928785Da
  • Monoisotopic Mass: 159.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 63.3Ų

Hexanoic acid, 3-(aminomethyl)-4-methyl- Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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